Cas no 5468-86-0 (Benzeneacetic acid, a,a-diformyl-, ethyl ester)

• Product Name: Benzeneacetic acid, a,a-diformyl-, ethyl ester
• CAS No: 5468-86-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 384891
• PubChem ID: 225681
• Update Time: 2025-04-19

Benzeneacetic acid, a,a-diformyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,a-diformyl-, ethyl ester
• ethyl 2-formyl-3-oxo-2-phenylpropanoate
• AC1L5E7N
• AC1Q63WC
• AG-J-25090
• AR-1I8449
• CTK5A2282
• NSC15297
• NSC-15297
• DTXSID30280070
• NSC 15297
• 5468-86-0

• Inchi： 1S/C12H12O4/c1-2-16-11(15)12(8-13,9-14)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： BKEYDPIYDDXNQY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C=O)(C=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes